Cas no 114745-69-6 (Butanoic acid, 2-chloro-3,3-difluoro-)

• Product Name: Butanoic acid, 2-chloro-3,3-difluoro-
• CAS No: 114745-69-6
• MF: C₄H₅ClF₂O₂
• MW: 158.531107664108
• CID: 3635863
• PubChem ID: 13813360
• Update Time: 2025-04-22

Butanoic acid, 2-chloro-3,3-difluoro- Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 2-chloro-3,3-difluoro-
• 2-chloro-3,3-difluorobutanoic acid
• 2-chloro-3,3-difluorobutanoicacid
• 114745-69-6
• LVIQNNJPPNITPS-UHFFFAOYSA-N
• SCHEMBL1706457
• EN300-7614755

• Inchi： 1S/C4H5ClF2O2/c1-4(6,7)2(5)3(8)9/h2H,1H3,(H,8,9)
• InChI Key： LVIQNNJPPNITPS-UHFFFAOYSA-N
• SMILES： ClC(C(=O)O)C(C)(F)F

Computed Properties

• Exact Mass: 157.9946134g/mol
• Monoisotopic Mass: 157.9946134g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Halogenated fatty acids